Cas no 54719-37-8 ( )

• Product Name: &nbsp
• CAS No: 54719-37-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 942690
• PubChem ID: 6378257
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-(2-oxopyridin-1-yl)hex-4-enoic acid
• NSC-173105
• NSC173105
• 54719-37-8
•  

• Inchi： 1S/C12H15NO3/c1-10(5-6-12(15)16)7-9-13-8-3-2-4-11(13)14/h2-4,7-8H,5-6,9H2,1H3,(H,15,16)/b10-7+
• InChI Key： WCVFUOBXTPIIQR-JXMROGBWSA-N
• SMILES： O=C1C=CC=CN1C/C=C(\C)/CCC(=O)O

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids